Cas no 866032-90-8 (3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal)

• Product Name: 3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal
• CAS No: 866032-90-8
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 4259055
• PubChem ID: 17885235
• Update Time: 2025-10-17

3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(4-hydroxy-3-methoxy-5-nitrophenyl)-, (2E)-
• 3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal
• 866032-90-8
• EN300-2001290
• SCHEMBL4499494

• Inchi： 1S/C10H9NO5/c1-16-9-6-7(3-2-4-12)5-8(10(9)13)11(14)15/h2-6,13H,1H3/b3-2+
• InChI Key： AKOFSCVURZOJJR-NSCUHMNNSA-N
• SMILES： O(C)C1C=C(/C=C/C=O)C=C(C=1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.04807239Da
• Monoisotopic Mass: 223.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal

Introduction to 3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal (CAS No. 866032-90-8)

3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal, with the CAS number 866032-90-8, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive chemical structure, which includes a nitro group, a hydroxyl group, and a methoxy group, all attached to a phenyl ring. These functional groups contribute to its potential biological activities and make it an interesting candidate for various applications.

The molecular formula of 3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal is C₁₁H₁₁₅, and its molecular weight is approximately 241.21 g/mol. The compound's structure can be represented as follows:

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal has also been investigated for its potential anticancer properties. Research has demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that 3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal have also been studied to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and can be effectively absorbed into the bloodstream. Additionally, it exhibits low toxicity in animal models, making it a safe candidate for further preclinical and clinical evaluation.

In terms of synthetic methods, several approaches have been developed to synthesize 3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal. One common method involves the reaction of 4-hydroxy-3-methoxybenzaldehyde with acrylonitrile followed by nitration. This synthetic route provides a high yield and purity, making it suitable for large-scale production.

The potential applications of 3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal extend beyond pharmaceuticals. It has also been explored for use in agrochemicals, particularly as a plant growth regulator. Research has shown that this compound can enhance plant growth and improve crop yields by modulating plant hormone levels.

In conclusion, 3-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-enal (CAS No. 866032-90-8) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and biological activities make it an exciting area of ongoing research and development.